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Compound of Interest

Compound Name: 4-Chlorobenzonitrile-d4

Cat. No.: B15557414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Chlorobenzonitrile-d4, a deuterated

analog of 4-Chlorobenzonitrile. This isotopically labeled compound is a critical tool in analytical

chemistry, particularly in quantitative mass spectrometry-based assays commonly employed in

drug discovery, development, and clinical research. This document details its molecular

properties, provides a comparative analysis with its non-deuterated counterpart, and offers a

comprehensive experimental protocol for its application as an internal standard.

Core Molecular and Physical Properties
4-Chlorobenzonitrile-d4 is synthesized by replacing the four hydrogen atoms on the phenyl

ring of 4-Chlorobenzonitrile with deuterium atoms. This isotopic substitution results in a mass

shift that is readily detectable by mass spectrometry, while minimally altering the compound's

chemical and physical properties. This characteristic makes it an ideal internal standard for

correcting variations in sample preparation and analysis.

The molecular weight of 4-Chlorobenzonitrile-d4 is calculated as follows:
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Molecular Formula: C₇D₄ClN

Composition:

7 Carbon atoms: 7 x 12.011 g/mol = 84.077 g/mol [1][2][3][4]

4 Deuterium atoms: 4 x 2.014 g/mol = 8.056 g/mol [5][6][7][8]

1 Chlorine atom: 1 x 35.453 g/mol = 35.453 g/mol [9][10][11][12][13]

1 Nitrogen atom: 1 x 14.007 g/mol = 14.007 g/mol [14][15][16][17]

Total Molecular Weight: 84.077 + 8.056 + 35.453 + 14.007 = 141.593 g/mol

The following tables summarize the key quantitative data for both 4-Chlorobenzonitrile and its

deuterated form.

Table 1: Molecular Properties

Property 4-Chlorobenzonitrile 4-Chlorobenzonitrile-d4

CAS Number 623-03-0 1219794-82-7

Molecular Formula C₇H₄ClN C₇D₄ClN

Molecular Weight 137.57 g/mol [18][19] 141.593 g/mol

Appearance
White to off-white crystalline

solid[20][21]

Not specified (expected to be

similar)

Table 2: Physical Properties
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Property 4-Chlorobenzonitrile 4-Chlorobenzonitrile-d4

Melting Point 91-94 °C[20][22] Data not readily available

Boiling Point 223 °C[20][23] Data not readily available

Solubility

Sparingly soluble in water.[21]

[24] Soluble in organic

solvents such as ethanol,

acetone, and dichloromethane.

[21][22]

Expected to have similar

solubility

Experimental Protocol: Quantification of 4-
Chlorobenzonitrile in Human Plasma using LC-
MS/MS with 4-Chlorobenzonitrile-d4 as an Internal
Standard
This protocol outlines a standard procedure for the quantitative analysis of 4-Chlorobenzonitrile

in a biological matrix, a common requirement in pharmacokinetic and toxicology studies. The

use of a stable isotope-labeled internal standard like 4-Chlorobenzonitrile-d4 is crucial for

achieving accurate and precise results by compensating for matrix effects and variability in

sample processing.

1. Materials and Reagents

4-Chlorobenzonitrile (analytical standard)

4-Chlorobenzonitrile-d4 (internal standard)

Human plasma (blank)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)
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Deionized water (18.2 MΩ·cm)

Microcentrifuge tubes (1.5 mL)

LC-MS vials

2. Preparation of Standard and Internal Standard Solutions

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-

Chlorobenzonitrile and 4-Chlorobenzonitrile-d4 in 10 mL of methanol, respectively.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution of 4-Chlorobenzonitrile with a 50:50 mixture of methanol

and water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

Internal Standard Working Solution (100 ng/mL): Dilute the primary stock solution of 4-
Chlorobenzonitrile-d4 with methanol to a final concentration of 100 ng/mL.

3. Sample Preparation (Protein Precipitation)

Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

Add 10 µL of the 100 ng/mL 4-Chlorobenzonitrile-d4 internal standard working solution to

each plasma sample, except for the blank matrix samples.

Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean LC-MS vial for analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer.
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LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution:

0-0.5 min: 10% B

0.5-2.5 min: 10-90% B

2.5-3.0 min: 90% B

3.1-4.0 min: 10% B (re-equilibration)

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM) Transitions:

4-Chlorobenzonitrile: Precursor ion (Q1) m/z 138.0 -> Product ion (Q3) m/z 102.0

4-Chlorobenzonitrile-d4: Precursor ion (Q1) m/z 142.0 -> Product ion (Q3) m/z 106.0

5. Data Analysis and Quantification

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the working standards.

Perform a linear regression analysis on the calibration curve. The R² value should be ≥ 0.99

for a good fit.

Determine the concentration of 4-Chlorobenzonitrile in the plasma samples by interpolating

their analyte-to-internal standard peak area ratios from the calibration curve.
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Visualizations
The following diagrams illustrate the key relationships and workflows described in this guide.

Logical Relationship of Analytes

4-Chlorobenzonitrile 4-Chlorobenzonitrile-d4

Molecular Formula:
C₇H₄ClN

Isotopic Labeling
(H -> D)

Molecular Weight:
137.57 g/mol

Molecular Formula:
C₇D₄ClN

Molecular Weight:
141.593 g/mol

Click to download full resolution via product page

Caption: Isotopic relationship between 4-Chlorobenzonitrile and 4-Chlorobenzonitrile-d4.
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Experimental Workflow for Quantification

Start

1. Plasma Sample Collection

2. Spike with 4-Chlorobenzonitrile-d4 (IS)

3. Protein Precipitation with Acetonitrile

4. Centrifugation

5. Transfer Supernatant

6. LC-MS/MS Analysis

7. Data Processing and Quantification

End

Click to download full resolution via product page

Caption: Workflow for the quantification of 4-Chlorobenzonitrile in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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